Cas no 34065-01-5 (1-Piperazinecarbonitrile)

• Product Name: 1-Piperazinecarbonitrile
• CAS No: 34065-01-5
• MF: C₅H₉N₃
• MW: 111.145060300827
• CID: 1111146
• PubChem ID: 22633091
• Update Time: 2025-06-15

1-Piperazinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarbonitrile
• 1-cyanopiperazine
• cyanopiperazine
• EN300-6455461
• SCHEMBL1009653
• AKOS006359447
• 34065-01-5
• piperazine-1-carbonitrile
• F19905
• DJDBLBBSUAQYAA-UHFFFAOYSA-N

• Inchi： 1S/C5H9N3/c6-5-8-3-1-7-2-4-8/h7H,1-4H2
• InChI Key： DJDBLBBSUAQYAA-UHFFFAOYSA-N
• SMILES： N1(C#N)CCNCC1

Computed Properties

• Exact Mass: 111.079647300g/mol
• Monoisotopic Mass: 111.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 39.1Ų

Additional information on 1-Piperazinecarbonitrile

Introduction to 1-Piperazinecarbonitrile (CAS No. 34065-01-5)

1-Piperazinecarbonitrile, with the chemical formula C₆H₈N₂ and CAS number 34065-01-5, is a significant intermediate in the field of pharmaceutical and chemical synthesis. This compound, characterized by its piperazine ring substituted with a nitrile group, has garnered attention due to its versatile applications in drug development and material science. The unique structural properties of 1-Piperazinecarbonitrile make it a valuable building block for synthesizing various bioactive molecules, including those targeting neurological disorders and infectious diseases.

The nitrile functional group in 1-Piperazinecarbonitrile contributes to its reactivity, enabling it to participate in a wide range of chemical transformations such as hydrolysis, reduction, and condensation reactions. These properties are particularly useful in medicinal chemistry, where the compound serves as a precursor for designing novel therapeutic agents. Recent advancements in synthetic methodologies have further enhanced the accessibility and utility of 1-Piperazinecarbonitrile, making it an indispensable tool in modern drug discovery pipelines.

In the realm of pharmaceutical research, 1-Piperazinecarbonitrile has been extensively studied for its potential applications in the treatment of various diseases. For instance, derivatives of this compound have shown promise in the development of antiviral and antibacterial agents. The piperazine moiety, known for its ability to interact with biological targets such as enzymes and receptors, enhances the pharmacological activity of the resulting molecules. This has led to several clinical trials investigating drugs derived from 1-Piperazinecarbonitrile analogs, with some demonstrating significant therapeutic efficacy.

One notable area of research involves the use of 1-Piperazinecarbonitrile in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By incorporating 1-Piperazinecarbonitrile into kinase inhibitor structures, researchers have developed compounds that can selectively inhibit aberrant signaling pathways. These inhibitors have shown promise in preclinical studies and are being evaluated for their potential as treatments for cancer and other chronic conditions.

Another emerging application of 1-Piperazinecarbonitrile is in the development of neuroprotective agents. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the accumulation of toxic protein aggregates and oxidative stress. Compounds derived from 1-Piperazinecarbonitrile have been found to exhibit neuroprotective properties by modulating key molecular targets involved in neuroinflammation and oxidative damage. Preliminary studies suggest that these agents may slow disease progression and improve cognitive function in affected individuals.

The synthetic versatility of 1-Piperazinecarbonitrile also extends to material science applications. Researchers have explored its use in creating advanced polymers and coatings with unique properties such as enhanced durability and biocompatibility. These materials find applications in medical devices, aerospace components, and specialty coatings where high performance is essential. The ability to functionalize 1-Piperazinecarbonitrile with various groups allows for the customization of these materials to meet specific industrial requirements.

Recent innovations in catalytic processes have further expanded the synthetic possibilities of 1-Piperazinecarbonitrile. Transition metal-catalyzed reactions have enabled more efficient and selective transformations, reducing the need for harsh conditions and minimizing waste generation. These green chemistry approaches align with global efforts to promote sustainable practices in pharmaceutical manufacturing. By leveraging advanced catalytic systems, chemists can now access complex derivatives of 1-Piperazinecarbonitrile with greater ease and precision.

The future prospects for 1-Piperazinecarbonitrile remain promising as research continues to uncover new applications and refine synthetic strategies. Collaborative efforts between academia and industry are driving innovation in drug discovery and material science, leveraging the unique properties of this compound. As our understanding of molecular interactions deepens, so too will the therapeutic potential of derivatives derived from 1-Piperazinecarbonitrile.

In conclusion, 1-Piperazinecarbonitrile (CAS No. 34065-01-5) stands as a cornerstone molecule in modern chemistry, with far-reaching implications for health care and technology. Its role as a key intermediate in pharmaceutical synthesis underscores its importance, while ongoing research continues to expand its utility across diverse fields. As we move forward, the continued exploration of this versatile compound promises to yield groundbreaking advancements that benefit society.